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Compound of Interest

Compound Name: 2-Chloro-5-nitroanisole

Cat. No.: B017299 Get Quote

An In-depth Technical Guide to 2-Chloro-5-
nitroanisole
This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of 2-Chloro-5-nitroanisole, a key intermediate in

the chemical and pharmaceutical industries. This document is intended for researchers,

scientists, and professionals in drug development and chemical manufacturing.

Molecular Structure and Properties
2-Chloro-5-nitroanisole, with the CAS number 1009-36-5, is an aromatic organic compound.

[1][2] Its structure consists of an anisole ring substituted with a chlorine atom and a nitro group.

[3] This substitution pattern provides specific reactivity that makes it a valuable intermediate in

various synthetic processes.[4]

Molecular Formula: C₇H₆ClNO₃[1][2][3][5][6]

Molecular Weight: 187.58 g/mol [1][3][5]

Synonyms: 1-chloro-2-methoxy-4-nitrobenzene, 2-methoxy-4-nitrochlorobenzene, 4-chloro-3-

methoxynitrobenzene[1][3][6]

The molecular structure of 2-Chloro-5-nitroanisole is depicted in the following diagram:
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Combine Reagents:
2-methoxy-4-nitroaniline
Camphorsulfonic acid

tert-Butyl nitrite
Benzyltriethylammonium chloride

CuCl2 (catalyst)

Vigorous Grinding
(15-20 min)

Nitrogen evolution stops

Monitor Reaction
by TLC

Purification by
Column Chromatography

(Hexane/Dichloromethane)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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